3-{3-[(2-fluorophenyl)amino]-3-oxopropyl}-N-(2-furylmethyl)piperidine-1-carboxamide

• IUPAC Name: 3-[3-(2-fluoroanilino)-3-oxopropyl]-N-(furan-2-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C20H24FN3O3/c21-17-7-1-2-8-18(17)23-19(25)10-9-15-5-3-11-24(14-15)20(26)22-13-16-6-4-12-27-16/h1-2,4,6-8,12,15H,3,5,9-11,13-14H2,(H,22,26)(H,23,25)
• InChI Key: XUWPCLIKGDEOOI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)NCC2=CC=CO2)CCC(=O)NC3=CC=CC=C3F
• Molecular Formula: C20H24FN3O3
• Molecular Weight: 373.4 g/mol

Description

Synthesis Analysis

The synthesis of structurally complex compounds like "3-{3-[(2-fluorophenyl)amino]-3-oxopropyl}-N-(2-furylmethyl)piperidine-1-carboxamide" often involves multi-step reactions, including the formation of amide bonds, introduction of fluorine atoms, and incorporation of piperidine and furan moieties. Techniques such as nucleophilic substitution, amide coupling, and ring formation are commonly employed (Schroeder et al., 2009).

Molecular Structure Analysis

The molecular structure of the compound is characterized by X-ray crystallography and spectroscopic methods, such as NMR and IR spectroscopy. These analyses provide insights into the compound's conformation, bond lengths, and angles, crucial for understanding its chemical reactivity and interaction with biological targets (Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

"3-{3-[(2-fluorophenyl)amino]-3-oxopropyl}-N-(2-furylmethyl)piperidine-1-carboxamide" undergoes various chemical reactions, including nucleophilic attacks due to the presence of the amide group, electrophilic substitutions on the aromatic rings, and potential interactions with biological molecules. Its chemical stability, reactivity, and solubility in different solvents are significant for its application in chemical and pharmaceutical research (Dyachenko et al., 2008).

Physical Properties Analysis

The physical properties, including melting point, boiling point, solubility, and crystal structure, are determined using various analytical techniques. These properties are essential for the compound's formulation, storage, and application in chemical synthesis and pharmaceutical development (Vorberg et al., 2016).

Chemical Properties Analysis

The chemical properties of "3-{3-[(2-fluorophenyl)amino]-3-oxopropyl}-N-(2-furylmethyl)piperidine-1-carboxamide" include its acidity/basicity, reactivity towards nucleophiles and electrophiles, and potential redox reactions. Understanding these properties is crucial for predicting its behavior in chemical reactions and biological systems (Patel & Patel, 2010).

Scientific Research Applications

Discovery of Met Kinase Inhibitors

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors. These inhibitors demonstrated complete tumor stasis in Met-dependent human gastric carcinoma xenograft models following oral administration, indicating potential applications in cancer therapy. The favorable pharmacokinetic and preclinical safety profiles of these inhibitors have led to the advancement of one such compound into phase I clinical trials (Schroeder et al., 2009).

Antimicrobial Activity of Pyridonecarboxylic Acids

The synthesis and antibacterial activity of 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogues have been explored. These compounds demonstrated significant antibacterial activity, highlighting their potential as antibacterial agents (Egawa et al., 1984).

Anti-proliferative Curcumin Mimics

3,5-Bis(arylidene)-N-substituted-4-oxo-piperidine-1-carboxamides synthesized as curcumin mimics exhibited high anti-proliferative properties, surpassing the potency of 5-fluorouracil against various cancer cell lines. These compounds also showed promising inhibitory properties against human DNA topoisomerase IIα, suggesting their potential application in cancer therapy (Fawzy et al., 2019).

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context. For example, if this compound were a drug, its mechanism of action might involve binding to a specific protein or enzyme.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if the compound is volatile or reactive, it could pose a risk of explosion or fire. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and effects. For example, if the compound has interesting biological activity, it could be studied further as a potential drug.